Cas no 1428761-24-3 (2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid)

• Product Name: 2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid
• CAS No: 1428761-24-3
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 5006051
• Update Time: 2025-05-20

2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methyl-4-nitrophenyl)acetic acid
• 2-Chloro-5-methyl-4-nitrophenylacetic acid
• 2-(2-chloro-5-methyl-4-nitrophenyl) acetic acid
• 2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid

• Inchi： 1S/C9H8ClNO4/c1-5-2-6(3-9(12)13)7(10)4-8(5)11(14)15/h2,4H,3H2,1H3,(H,12,13)
• InChI Key： UESHGSRGBAJWKX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1

Additional information on 2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid

2-(2-Chloro-5-methyl-4-nitrophenyl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 1428761-24-3, commonly referred to as 2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-tail keyword for this compound, 2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid, highlights its specific functional groups and substituents, making it a focal point in recent research studies.

Structure and Synthesis: The molecule consists of a phenyl ring substituted with chlorine, methyl, and nitro groups at positions 2, 5, and 4, respectively. The acetic acid group is attached at position 2 of the phenyl ring, forming a unique structure that contributes to its chemical reactivity and biological activity. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as Friedel-Crafts acylation and subsequent functional group transformations. These methods have improved the overall yield and purity of the compound, making it more accessible for further research.

Chemical Properties: The presence of electron-withdrawing groups like chlorine and nitro on the phenyl ring significantly influences the electronic properties of the molecule. These groups enhance the acidity of the acetic acid moiety, making it more reactive in various chemical reactions. Additionally, the methyl group at position 5 introduces steric effects that can influence the molecule's conformation and interactions with other molecules. These properties make 2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid a versatile building block in organic synthesis.

Biological Activity: Recent studies have explored the biological activity of this compound, particularly its potential as an anti-inflammatory agent. Research indicates that the compound exhibits significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Furthermore, its ability to modulate nitric oxide (NO) production suggests potential applications in treating conditions associated with excessive inflammation, such as arthritis and cardiovascular diseases.

Applications in Drug Development: The unique combination of functional groups in 2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid makes it an attractive candidate for drug design. Its ability to interact with various biological targets, such as protein kinases and receptors, has been extensively studied. Recent findings highlight its potential as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases and cancer.

Safety and Handling: While 2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid exhibits promising biological properties, proper handling is essential due to its chemical reactivity. Researchers are advised to follow standard laboratory protocols when synthesizing or working with this compound to ensure safety and minimize environmental impact.

In conclusion, CAS No. 1428761-24-3, or 2-(2-Chloro-5-methyl-4-nitrophenyl)acetic acid, stands out as a critical molecule in contemporary organic chemistry and pharmacology. Its unique structure, versatile properties, and promising biological activity position it as a valuable tool in advancing drug discovery efforts. As research continues to uncover new insights into its potential applications, this compound is likely to play an increasingly important role in addressing unmet medical needs.